![molecular formula C12H14N2O B1530109 3-(1-ethyl-1H-indazol-3-yl)propanal CAS No. 1493603-82-9](/img/structure/B1530109.png)
3-(1-ethyl-1H-indazol-3-yl)propanal
Overview
Description
3-(1-ethyl-1H-indazol-3-yl)propanal, also known as EI, is a novel compound that has gained significant attention in the scientific community due to its unique physical, chemical, and biological properties. It has a molecular weight of 202.26 g/mol .
Synthesis Analysis
The synthesis of indazoles, the core structure of this compound, has been a subject of research in recent years . Strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular formula of this compound is C12H14N2O . The InChI code is 1S/C12H14N2O/c1-2-14-12-8-4-3-6-10 (12)11 (13-14)7-5-9-15/h3-4,6,8-9H,2,5,7H2,1H3 .Physical and Chemical Properties Analysis
This compound is a powder with a molecular weight of 202.25 g/mol . It is stored at a temperature of -10 degrees .Scientific Research Applications
Drug Discovery and Chemical Synthesis
Indazole derivatives, including compounds structurally related to 3-(1-ethyl-1H-indazol-3-yl)propanal, have shown significant potential in drug discovery, owing to their biological relevance and chemical versatility. The application of click chemistry, particularly the copper-(I)-catalyzed 1,2,3-triazole formation, has been identified as a powerful method for linking molecules, including indazole derivatives. This process is celebrated for its high reliability, specificity, and the biocompatibility of reactants, making it a staple in the synthesis of compounds for biological applications (Kolb & Sharpless, 2003).
Moreover, the regioselective protection and derivatization of indazoles underscore the compound's versatility in creating novel derivatives for potential therapeutic use. The ability to efficiently direct regioselective C-3 lithiation opens pathways to a wide array of electrophiles, further expanding the chemical space for drug discovery (Luo, Chen, & Dubowchik, 2006).
Biochemical Analysis and Molecular Characterization
The detailed molecular characterization of novel potential anti-inflammatory agents highlights the significance of indazole derivatives in understanding the mechanism of biological activity. Through comprehensive spectroscopic studies and first-principle calculations, researchers can elucidate the structure, electronic properties, and vibrational spectra of these compounds. Such analyses contribute to predicting biological activity and designing more effective therapeutic agents (Al-Tamimi et al., 2014).
Safety and Hazards
The compound has been classified with the signal word “Warning” and hazard statements H226, H315, H319, H335 . Precautionary measures include P210, P233, P240, P241, P242, P243, P261, P264, P271, P280, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501 .
Properties
IUPAC Name |
3-(1-ethylindazol-3-yl)propanal | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O/c1-2-14-12-8-4-3-6-10(12)11(13-14)7-5-9-15/h3-4,6,8-9H,2,5,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGUHVEKJLYRYJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2C(=N1)CCC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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